Cas no 898053-51-5 (5-methyl-1-(2-methylphenyl)methyl-3-nitro-1H-pyrazole)
5-Methyl-1-(2-methylphenyl)methyl-3-nitro-1H-pyrazole is a nitro-substituted pyrazole derivative with a methylphenylmethyl group at the N1 position. This compound is of interest in synthetic organic chemistry due to its structural features, which include a nitro group at the 3-position and a sterically influenced aromatic substitution pattern. The presence of the nitro group enhances reactivity in further functionalization, making it a potential intermediate for pharmaceuticals, agrochemicals, or materials science applications. Its stability under standard conditions and well-defined reactivity profile facilitate controlled synthetic modifications. The compound’s molecular architecture may also lend itself to studies in heterocyclic chemistry and ligand design.
898053-51-5 structure
Product Name:5-methyl-1-(2-methylphenyl)methyl-3-nitro-1H-pyrazole
CAS No:898053-51-5
MF:C12H13N3O2
MW:231.250522375107
MDL:MFCD04970019
CID:3059452
PubChem ID:7017736
Update Time:2025-10-19
5-methyl-1-(2-methylphenyl)methyl-3-nitro-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-Methyl-1-(2-methyl-benzyl)-3-nitro-1H-pyrazole
- 5-methyl-1-(2-methylphenyl)methyl-3-nitro-1H-pyrazole
- BBL039376
- 5-methyl-1-[(2-methylphenyl)methyl]-3-nitro-1H-pyrazole
- 5-methyl-1-[(2-methylphenyl)methyl]-3-nitropyrazole
- AKOS015922050
- EN300-229752
- AKOS000310719
- 5-methyl-1-(2-methylbenzyl)-3-nitro-1H-pyrazole
- 898053-51-5
- CS-0281930
- STK313395
-
- MDL： MFCD04970019
- Inchi： 1S/C12H13N3O2/c1-9-5-3-4-6-11(9)8-14-10(2)7-12(13-14)15(16)17/h3-7H,8H2,1-2H3
- InChI Key： HHNLXDQLUQGGJY-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=C(C)N(CC2C=CC=CC=2C)N=1)=O
Computed Properties
- Exact Mass: 231.100776666Da
- Monoisotopic Mass: 231.100776666Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 63.6Ų
5-methyl-1-(2-methylphenyl)methyl-3-nitro-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB551234-100 mg |
5-Methyl-1-(2-methylbenzyl)-3-nitro-1H-pyrazole; . |
898053-51-5 | 100MG |
€220.50 | 2022-03-01 | ||
| abcr | AB551234-250 mg |
5-Methyl-1-(2-methylbenzyl)-3-nitro-1H-pyrazole; . |
898053-51-5 | 250MG |
€257.30 | 2022-03-01 | ||
| abcr | AB551234-1 g |
5-Methyl-1-(2-methylbenzyl)-3-nitro-1H-pyrazole; . |
898053-51-5 | 1g |
€442.40 | 2022-03-01 | ||
| abcr | AB551234-5 g |
5-Methyl-1-(2-methylbenzyl)-3-nitro-1H-pyrazole; . |
898053-51-5 | 5g |
€1,082.80 | 2022-03-01 | ||
| Enamine | EN300-229752-0.05g |
5-methyl-1-[(2-methylphenyl)methyl]-3-nitro-1H-pyrazole |
898053-51-5 | 95% | 0.05g |
$89.0 | 2024-06-20 | |
| Enamine | EN300-229752-0.1g |
5-methyl-1-[(2-methylphenyl)methyl]-3-nitro-1H-pyrazole |
898053-51-5 | 95% | 0.1g |
$132.0 | 2024-06-20 | |
| Enamine | EN300-229752-0.25g |
5-methyl-1-[(2-methylphenyl)methyl]-3-nitro-1H-pyrazole |
898053-51-5 | 95% | 0.25g |
$189.0 | 2024-06-20 | |
| Enamine | EN300-229752-0.5g |
5-methyl-1-[(2-methylphenyl)methyl]-3-nitro-1H-pyrazole |
898053-51-5 | 95% | 0.5g |
$297.0 | 2024-06-20 | |
| Enamine | EN300-229752-1.0g |
5-methyl-1-[(2-methylphenyl)methyl]-3-nitro-1H-pyrazole |
898053-51-5 | 95% | 1.0g |
$381.0 | 2024-06-20 | |
| Enamine | EN300-229752-2.5g |
5-methyl-1-[(2-methylphenyl)methyl]-3-nitro-1H-pyrazole |
898053-51-5 | 95% | 2.5g |
$628.0 | 2024-06-20 |
5-methyl-1-(2-methylphenyl)methyl-3-nitro-1H-pyrazole Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
898053-51-5 (5-methyl-1-(2-methylphenyl)methyl-3-nitro-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
